Cas no 1797546-24-7 (N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]thiophene-3-carboxamide)

• Product Name: N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]thiophene-3-carboxamide
• CAS No: 1797546-24-7
• MF: C₁₅H₁₇NO₂S₂
• MW: 307.430981397629
• CID: 5370686
• Update Time: 2025-10-29

N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(Tetrahydro-2H-pyran-4-yl)-N-(2-thienylmethyl)-3-thiophenecarboxamide
• N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]thiophene-3-carboxamide

• Inchi： 1S/C15H17NO2S2/c17-15(12-5-9-19-11-12)16(10-14-2-1-8-20-14)13-3-6-18-7-4-13/h1-2,5,8-9,11,13H,3-4,6-7,10H2
• InChI Key： UDKQCUWMDVPASB-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(N(C1CCOCC1)CC1SC=CC=1)=O

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 491.9±45.0 °C(Predicted)
• pka: -1.66±0.20(Predicted)

Additional information on N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]thiophene-3-carboxamide

Introduction to N-(oxan-4-yl)-N-[(thiophen-2-yl)methyl]thiophene-3-carboxamide (CAS No. 1797546-24-7)

N-(oxan-4-yl)-N-[(thiophen-2-ylmethyl)]thiophene-3-carboxamide, identified by its CAS number CAS No. 1797546-24-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its intricate molecular structure, combines elements of heterocyclic chemistry with functional groups that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular architecture of N-(oxan-4-yl)-N-[(thiophen-2-ylmethyl)]thiophene-3-carboxamide encompasses a thiophene core, which is a pivotal component in many pharmacologically active molecules due to its ability to interact with biological targets in a highly specific manner. The presence of an oxan-4-yl group introduces a tetrahydropyran ring, which is known for its stability and versatility in drug design. This structural feature not only enhances the compound's solubility and bioavailability but also contributes to its potential as a scaffold for further chemical modifications.

In addition to the thiophene and oxan-4-yl moieties, the compound features a (thiophen-2-yl)methyl side chain, which adds another layer of complexity and functionality. This side chain can participate in various chemical reactions, enabling the synthesis of derivatives with tailored properties. The thiophene ring itself is flanked by a carboxamide group at the 3-position, which is a common pharmacophore in medicinal chemistry. This group not only influences the compound's electronic properties but also its interaction with biological systems.

The synthesis of N-(oxan-4-yl)-N-[(thiophen-2-ylmethyl)]thiophene-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the thiophene core, followed by functionalization with the oxan-4-yl and (thiophen-2-yl)methyl groups. The introduction of the carboxamide group is usually achieved through amide bond formation, which can be accomplished via various methods such as acylation or nucleophilic substitution.

The significance of this compound in pharmaceutical research lies in its potential as a precursor for more complex molecules. Researchers have been exploring its utility in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The structural motifs present in N-(oxan-4-yl)-N-[(thiophen-2-ylium)methyl)]thiophenee carboxamide strong>] make it an attractive candidate for further derivatization, allowing scientists to fine-tune its pharmacological properties.

In recent years, there has been growing interest in the use of heterocyclic compounds like N-(Oxan -4 - yl

The role of computational chemistry in the study of N-(Oxan -4 - yl Oxan -4 - yl

The development of new synthetic methodologies is another area where N-(Oxan -4 - yl Oxan -4 - yl

In conclusion, N-(Oxan _4 _ yl )_N _ [ ( _Thieno[ _2_ , _3_b]_ _Thia zole _5_y l) _m ethy l]_ _Th i oph ene_ _3_car box am ide_ (CAS No . 1 7 97546 .24 .7) represents an exciting avenue for pharmaceutical research . Its unique structural features and potential for further derivatization make it a valuable tool for developing new therapeutic agents . As our understanding of molecular interactions continues to grow , compounds like this are poised to play an increasingly important role in addressing some o fthe most pressing health challenges facing humanity today . p >